Cas no 5962-39-0 (Propanoic acid, 2-methyl-3-phosphono-)
5962-39-0 structure
Product Name:Propanoic acid, 2-methyl-3-phosphono-
CAS No:5962-39-0
MF:C4H9O5P
MW:168.085022687912
CID:337999
PubChem ID:14904918
Update Time:2025-04-19
Propanoic acid, 2-methyl-3-phosphono- Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid, 2-methyl-3-phosphono-
- 2-methyl-3-phosphonopropanoic acid
- SCHEMBL1304832
- 5962-39-0
- DTXSID70565196
-
- Inchi: 1S/C4H9O5P/c1-3(4(5)6)2-10(7,8)9/h3H,2H2,1H3,(H,5,6)(H2,7,8,9)
- InChI Key: NFNJSHKCMHAXJJ-UHFFFAOYSA-N
- SMILES: P(CC(C(=O)O)C)(=O)(O)O
Computed Properties
- Exact Mass: 168.01877
- Monoisotopic Mass: 168.01876038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.5
- Topological Polar Surface Area: 94.8Ų
Experimental Properties
- PSA: 94.83
- LogP: -0.11520
Propanoic acid, 2-methyl-3-phosphono- Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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